N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]propanamide
• InChI: InChI=1S/C20H23N5O4S/c1-4-16-14(3)21-20(23-19(16)27)25-17(12-13(2)24-25)22-18(26)10-11-30(28,29)15-8-6-5-7-9-15/h5-9,12H,4,10-11H2,1-3H3,(H,22,26)(H,21,23,27)
• InChI Key: FQKBWNRANIJKSB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)CCS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C20H23N5O4S
• Molecular Weight: 429.5 g/mol

Description

N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.
BenchChem offers high-quality N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-(phenylsulfonyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-(phenylsulfonyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research efforts have been directed towards the synthesis of new heterocyclic compounds, including derivatives related to the mentioned compound, aiming to develop potential antibacterial agents. For instance, Azab, Youssef, and El-Bordany (2013) synthesized a range of heterocyclic compounds containing a sulfonamido moiety, demonstrating the potential of these compounds as antibacterial agents through the evaluation of their activities against various bacterial strains Azab, M. E., Youssef, M., & El-Bordany, E. A. (2013). Molecules.

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives have been synthesized and assessed for their anticancer and anti-5-lipoxygenase activities. Rahmouni et al. (2016) developed a series of pyrazolopyrimidines derivatives and evaluated their cytotoxic and 5-lipoxygenase inhibition activities, revealing the potential of these compounds in anticancer and anti-inflammatory therapies Rahmouni, A., Souiei, S., Belkacem, M. A., Romdhane, A., Bouajila, J., & Ben Jannet, H. (2016). Bioorganic chemistry.

Antimicrobial Additives for Surface Coatings

El‐Wahab et al. (2015) explored the antimicrobial potential of pyrimidine derivative compounds when incorporated into polyurethane varnish and printing ink paste for surface coating applications. Their study demonstrated the effective antimicrobial properties of these compounds, offering promising applications in protective coatings El‐Wahab, H. A., Saleh, T. S., Zayed, E., El-Sayed, A., & Assaker, R. S. A. (2015). Egyptian Journal of Petroleum.

Serotonin 5-HT6 Receptor Antagonists

Ivachtchenko et al. (2012) synthesized new 3-(arylsulfonyl)-2-(methylthio)pyrazolo[1,5-a]pyrimidines with an amino substituent and investigated their activity as serotonin 5-HT6 receptor antagonists. This research contributes to the understanding of structure-activity relationships in the development of novel drugs targeting the serotonin system Ivachtchenko, A. V., Golovina, E. S., Kadieva, M. G., Kisil, V. M., & Mitkin, O. D. (2012).

Phosphodiesterase Inhibitors

Research on phosphodiesterase inhibitors has led to the synthesis of 6-phenylpyrazolo[3,4-d]pyrimidones, which are specific inhibitors of cGMP-specific phosphodiesterase (type V), showing potential for therapeutic applications in conditions such as hypertension Dumaitre, B., & Dodic, N. (1996). Journal of medicinal chemistry.